Cas no 29417-02-5 (Octadecanamide,N,N'-1,3-propanediylbis-)

• Product name: Octadecanamide,N,N'-1,3-propanediylbis-
• CAS No: 29417-02-5
• MF: C₃₉H₇₈N₂O₂
• MW: 607.04900
• CID: 256435
• PubChem ID: 283615

Octadecanamide,N,N'-1,3-propanediylbis- Chemical and Physical Properties

Names and Identifiers

• Octadecanamide,N,N'-1,3-propanediylbis-
• 1,3-Propylenebisstearamide
• Diethyl Propane-1,3-Diylbiscarbamate
• Diurethan d. 1,3-Diaminopropan
• N,N'-Bis-ethoxycarbonyl-trimethylendiamin
• N,N'-Propandiyl-bis-carbamidsaeure-diaethylester
• N,N'-Propandiyl-bis-stearamid
• N,N'-propanediyl-bis-carbamic acid diethyl ester
• N,N'-propanediyl-bis-stearamide
• N,N'-(Propane-1,3-diyl)dioctadecanimidic acid
• NSC138539
• NSC-138539
• 29417-02-5
• SCHEMBL10597041
• DTXSID60951943

• Inchi： InChI=1S/C39H78N2O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-34-38(42)40-36-33-37-41-39(43)35-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-37H2,1-2H3,(H,40,42)(H,41,43)
• InChI Key： VPKVHSUMRKADKM-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(NCCCNC(CCCCCCCCCCCCCCCCC)=O)=O

Computed Properties

• Exact Mass: 606.60600
• Monoisotopic Mass: 606.60632974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 43
• Rotatable Bond Count: 36
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.20000
• LogP: 12.91370